Cas no 158335-67-2 (Pseudostellarin F (9CI))

• Product Name: Pseudostellarin F (9CI)
• CAS No: 158335-67-2
• MF: C₃₈H₅₆N₈O₁₀
• MW: 784.898849487305
• CID: 227838
• Update Time: 2024-03-01

Pseudostellarin F (9CI) Chemical and Physical Properties

Names and Identifiers

• Pseudostellarin F (9CI)
• 1H,5H-Dipyrrolo[1,2-a:1',2'-d][1,4,7,10,13,16,19,22]octaazacyclotetracosine,cyclic peptide deriv.
• Cyclo(glycylglycyl-L-tyrosyl-L-leucyl-L-prolyl-L-prolyl-L-leucyl-L-seryl)

• Inchi： 1S/C38H56N8O10/c1-5-21(3)31-36(54)42-26(20-47)33(51)40-18-29(49)39-19-30(50)41-25(17-23-11-13-24(48)14-12-23)34(52)44-32(22(4)6-2)38(56)46-16-8-10-28(46)37(55)45-15-7-9-27(45)35(53)43-31/h11-14,21-22,25-28,31-32,47-48H,5-10,15-20H2,1-4H3,(H,39,49)(H,40,51)(H,41,50)(H,42,54)(H,43,53)(H,44,52)/t21-,22-,25-,26-,27-,28-,31-,32-/m0/s1
• InChI Key： QQQGBGKQDJAEAC-PHPRFWOOSA-N
• SMILES： C1(N[C@@H]([C@H](CC)C)C(=O)N2CCC[C@H]2C(=O)N2CCC[C@H]2C(=O)N[C@@H]([C@H](CC)C)C(=O)N[C@@H](CO)C(=O)NCC(=O)NCC(=O)N[C@H]1CC1C=CC(O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 56
• XLogP3: 1.843

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides